Cas no 1806873-17-5 (Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate)

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a bromo substituent at the 2-position and both difluoromethyl and trifluoromethyl groups at the 5- and 4-positions, respectively, enhancing its reactivity in cross-coupling and nucleophilic substitution reactions. The ethyl acetate moiety further improves solubility and versatility as a synthetic intermediate. This compound is particularly valuable in the development of bioactive molecules due to its ability to introduce fluorinated motifs, which can enhance metabolic stability and binding affinity. Its well-defined reactivity profile makes it a reliable building block for complex heterocyclic systems.

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate structure

1806873-17-5 structure

Product Name:Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

CAS No:1806873-17-5

MF:C₁₁H₉BrF₅NO₂

MW:362.090679883957

CID:4864850

Update Time:2025-05-26

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate
- Inchi： 1S/C11H9BrF5NO2/c1-2-20-7(19)3-5-8(11(15,16)17)6(10(13)14)4-18-9(5)12/h4,10H,2-3H2,1H3
- InChI Key： AKTPNRPVQDAZHF-UHFFFAOYSA-N
- SMILES： BrC1C(CC(=O)OCC)=C(C(F)(F)F)C(C(F)F)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 339
XLogP3: 3.5
Topological Polar Surface Area: 39.2

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029055682-250mg	Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate	1806873-17-5	97%	250mg	$950.40	2022-03-31
Alichem	A029055682-500mg	Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate	1806873-17-5	97%	500mg	$1,581.10	2022-03-31
Alichem	A029055682-1g	Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate	1806873-17-5	97%	1g	$3,009.80	2022-03-31

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Related Literature

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Additional information on Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Comprehensive Introduction to Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806873-17-5)

Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806873-17-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its molecular structure, featuring a difluoromethyl and trifluoromethyl group, enhances its reactivity and selectivity, making it a valuable asset in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and crop protection has propelled interest in Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate. Researchers are particularly intrigued by its potential applications in designing kinase inhibitors and herbicides, aligning with current trends in precision medicine and sustainable agriculture. Its CAS No. 1806873-17-5 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in high-value R&D projects.

From a synthetic perspective, the compound’s pyridine core and ester functionality offer versatile handles for further derivatization. The presence of a bromo substituent at the 2-position enables cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocycles. Meanwhile, the difluoromethyl and trifluoromethyl groups contribute to improved metabolic stability and lipophilicity—key properties for optimizing drug candidates.

In the context of green chemistry, Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate exemplifies the shift toward eco-friendly fluorination techniques. Recent advancements in electrochemical fluorination and flow chemistry have streamlined its production, reducing waste and energy consumption. These innovations resonate with industry efforts to meet ESG (Environmental, Social, and Governance) standards, a hot topic among investors and regulatory bodies.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with stringent quality benchmarks. Its stability under various pH conditions and thermal profiles is also a subject of ongoing studies, addressing common queries about storage conditions and shelf life in laboratory settings.

Beyond its technical attributes, CAS No. 1806873-17-5 is often discussed in forums exploring patent landscapes and intellectual property strategies. Companies are actively filing patents covering its synthetic routes and applications, highlighting its commercial potential. This aligns with broader discussions about innovation in fine chemicals and the race to develop next-generation agrochemicals.

In summary, Ethyl 2-bromo-5-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate represents a convergence of cutting-edge science and industrial relevance. Its multifaceted role in medicinal chemistry, material science, and sustainable synthesis ensures its prominence in both academic and commercial spheres. As research continues to uncover new applications, this compound is poised to remain a focal point in the evolution of fluorine chemistry.